Cas no 13050-93-6 ()

structure

Product Name:

CAS No:13050-93-6

Molecular Formula:C₁₀H₁₅N₅O₁₀P₂

Molecular Weight:427.201

CID:2769944

PubChem ID:18664602

Properties

Names and Identifiers

Computed Properties

Exact Mass: 427.02941569g/mol
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 14
Rotatable Bond Count: 6
Monoisotopic Mass: 427.02941569g/mol
Heavy Atom Count: 27
Complexity: 638
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -3.8
Topological Polar Surface Area: 233Å²

Synthesis

Synthetic Circuit 1

56-65-5

13050-93-6

61-19-8

690199-49-6

55612-37-8

58-64-0

Reaction Conditions

1.1R:NaOD, C:1801427-51-9, S:D2O, 37°C, pH 7.4

Reference

: Intrinsic Apyrase-Like Activity of Cerium-Based Metal-Organic Frameworks (MOFs): Dephosphorylation of Adenosine Tri- and Diphosphate

By Yang, Jian et al, Angewandte Chemie, 2020, 59(51), 22952-22956

Raw materials

Adenosine 5'-Triphosphate

Preparation Products

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